Cas no 2680817-84-7 (tert-butyl N-butyl-N-(2-chloro-6-methylpyrimidin-4-yl)carbamate)

• Product Name: tert-butyl N-butyl-N-(2-chloro-6-methylpyrimidin-4-yl)carbamate
• CAS No: 2680817-84-7
• MF: C₁₄H₂₂ClN₃O₂
• MW: 299.796382427216
• CID: 5635802
• PubChem ID: 165932147
• Update Time: 2025-10-29

tert-butyl N-butyl-N-(2-chloro-6-methylpyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-butyl-N-(2-chloro-6-methylpyrimidin-4-yl)carbamate
• EN300-28290155
• 2680817-84-7

• Inchi： 1S/C14H22ClN3O2/c1-6-7-8-18(13(19)20-14(3,4)5)11-9-10(2)16-12(15)17-11/h9H,6-8H2,1-5H3
• InChI Key： PQOAHHASASCMPX-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(=N1)N(C(=O)OC(C)(C)C)CCCC

Computed Properties

• Exact Mass: 299.1400546g/mol
• Monoisotopic Mass: 299.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.3Ų

Additional information on tert-butyl N-butyl-N-(2-chloro-6-methylpyrimidin-4-yl)carbamate

Introduction to Tert-butyl N-butyl-N-(2-chloro-6-methylpyrimidin-4-yl)carbamate (CAS No. 2680817-84-7)

Tert-butyl N-butyl-N-(2-chloro-6-methylpyrimidin-4-yl)carbamate, identified by the Chemical Abstracts Service registry number CAS No. 2680817-84-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatility in synthetic chemistry and biological activity. The presence of a tert-butyl group and a chloro-substituted pyrimidine ring in its molecular structure imparts unique properties that make it a valuable intermediate in the development of novel bioactive molecules.

The molecular structure of Tert-butyl N-butyl-N-(2-chloro-6-methylpyrimidin-4-yl)carbamate consists of a central pyrimidine core, which is a heterocyclic aromatic compound known for its role in various biological processes. The pyrimidine ring is substituted with a chloro group at the 2-position and a methyl group at the 6-position, enhancing its reactivity and potential biological interactions. The carbamate functional group, attached to both a butyl group and a tert-butyl group, contributes to the compound's stability and solubility characteristics, making it suitable for further derivatization and application in synthetic protocols.

In recent years, there has been growing interest in the development of new compounds with potential therapeutic applications. The Tert-butyl N-butyl-N-(2-chloro-6-methylpyrimidin-4-yl)carbamate has been studied for its potential role in medicinal chemistry, particularly in the synthesis of inhibitors targeting various enzymatic pathways. Its structural features suggest that it may interact with biological targets such as kinases and other enzymes involved in cancer metabolism, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The chloro-substituted pyrimidine ring can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at specific positions. This flexibility is particularly valuable in drug discovery, where precise molecular modifications are often required to optimize potency and selectivity. Additionally, the presence of both primary and tertiary butyl groups provides opportunities for further derivatization, enabling the creation of analogues with tailored properties.

Recent studies have explored the pharmacological potential of derivatives inspired by Tert-butyl N-butyl-N-(2-chloro-6-methylpyrimidin-4-yl)carbamate. For instance, researchers have investigated its ability to modulate pathways involved in inflammation and immune response. The pyrimidine scaffold is well-documented for its role in these processes, and modifications to this core structure have led to compounds with significant therapeutic effects. The carbamate moiety, while known for its stability, also contributes to the compound's bioavailability, making it an attractive candidate for further development.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known herbicides and fungicides. The combination of a pyrimidine ring with electron-withdrawing groups such as chlorine can enhance pesticidal activity by interfering with essential metabolic processes in pests. Furthermore, the carbamate functional group is known to be effective in disrupting enzyme function, which can be leveraged to develop new crop protection agents.

The synthesis of Tert-butyl N-butyl-N-(2-chloro-6-methylpyrimidin-4-yl)carbamate involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine core efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at different positions on the molecule. These synthetic approaches not only demonstrate the versatility of modern organic chemistry but also underscore the importance of precision in constructing complex molecules like this one.

In conclusion, Tert-butyl N-butyl-N-(2-chloro-6-methylpyrimidin-4-yl)carbamate (CAS No. 2680817-84-7) represents an intriguing compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for further derivatization, while its potential biological activity suggests promising avenues for therapeutic development. As research continues to uncover new applications for this compound, it is likely to remain a key player in synthetic chemistry and drug discovery efforts worldwide.